N-[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]pyridazin-3-amine

• IUPAC Name: cyclohex-3-en-1-yl-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H18N4O/c19-14(11-5-2-1-3-6-11)18-9-12(10-18)16-13-7-4-8-15-17-13/h1-2,4,7-8,11-12H,3,5-6,9-10H2,(H,16,17)
• InChI Key: YWEJMECOQZHYJI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)N2CC(C2)NC3=NN=CC=C3
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

The compound is an amine, which means it contains a nitrogen atom. It also seems to contain a cyclohexene ring, which is a six-membered ring with one double bond, and a pyridazine ring, which is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the cyclohexene and pyridazine rings, as well as the introduction of the azetidine group. The carbonyl group could be introduced through a reaction with a carboxylic acid or a similar compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and groups. The cyclohexene and pyridazine rings would likely be planar, while the azetidine ring could adopt a puckered conformation.

Chemical Reactions Analysis

As an amine, this compound could participate in reactions such as acid-base reactions. The double bond in the cyclohexene ring could undergo reactions such as addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it could be soluble in organic solvents due to the presence of the rings and the carbonyl group.

Scientific Research Applications

Nanocrystals and Nanotechnology

• Nanocrystals are tiny crystalline particles with dimensions on the nanometer scale. .

Polymer Chemistry and Enhanced Oil Recovery

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Quasicrystals and Unconventional Symmetry

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be a drug, it could interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. As with all chemicals, it should be handled with care, and appropriate safety measures should be taken.

Future Directions

Future research on this compound could involve studying its properties in more detail, synthesizing it in the lab, and testing its potential uses.